(Z)-1,1,1,2,2-pentafluoro-5-(propan-2-ylamino)hex-4-en-3-one

• IUPAC Name: (Z)-1,1,1,2,2-pentafluoro-5-(propan-2-ylamino)hex-4-en-3-one
• InChI: InChI=1S/C9H12F5NO/c1-5(2)15-6(3)4-7(16)8(10,11)9(12,13)14/h4-5,15H,1-3H3/b6-4-
• InChI Key: YWNNITOXYMNPKM-XQRVVYSFSA-N
• Canonical SMILES: CC(C)NC(=CC(=O)C(C(F)(F)F)(F)F)C
• Isomeric SMILES: CC(C)N/C(=C\C(=O)C(C(F)(F)F)(F)F)/C
• Molecular Formula: C9H12F5NO
• Molecular Weight: 245.19 g/mol

Description

(Z)-1,1,1,2,2-pentafluoro-5-(propan-2-ylamino)hex-4-en-3-one, also known as PFPA, is a fluorinated organic compound and a member of the pentafluorohexenone family. It is a colorless liquid that is used in various applications in the chemical industry. PFPA has been studied extensively in recent years due to its unique properties and potential applications in various scientific fields.

Mechanism of Action

The mechanism of action of (Z)-1,1,1,2,2-pentafluoro-5-(propan-2-ylamino)hex-4-en-3-one is not well understood. However, it is believed that its unique properties, such as its high solubility in organic solvents and its ability to form stable complexes with transition metals, are responsible for its effectiveness as a catalyst and reagent.
Biochemical and Physiological Effects
The biochemical and physiological effects of (Z)-1,1,1,2,2-pentafluoro-5-(propan-2-ylamino)hex-4-en-3-one have not been studied extensively. However, it is believed that (Z)-1,1,1,2,2-pentafluoro-5-(propan-2-ylamino)hex-4-en-3-one does not have any significant adverse effects on the human body.

Advantages and Limitations for Lab Experiments

The main advantage of using (Z)-1,1,1,2,2-pentafluoro-5-(propan-2-ylamino)hex-4-en-3-one in lab experiments is its high solubility in organic solvents, which makes it suitable for the synthesis of various compounds. However, it is important to note that (Z)-1,1,1,2,2-pentafluoro-5-(propan-2-ylamino)hex-4-en-3-one is a highly volatile compound, and therefore it should be handled with caution. In addition, (Z)-1,1,1,2,2-pentafluoro-5-(propan-2-ylamino)hex-4-en-3-one is a highly reactive compound, and therefore it should be stored in a cool, dry place.

Future Directions

There are several potential future directions for research on (Z)-1,1,1,2,2-pentafluoro-5-(propan-2-ylamino)hex-4-en-3-one. These include further studies on its mechanism of action and its effects on biochemical and physiological processes. Additionally, further research could be conducted on the synthesis of fluorinated polymers and pharmaceuticals using (Z)-1,1,1,2,2-pentafluoro-5-(propan-2-ylamino)hex-4-en-3-one as a catalyst. Finally, further research could be conducted on the use of (Z)-1,1,1,2,2-pentafluoro-5-(propan-2-ylamino)hex-4-en-3-one as a reagent for the synthesis of other organic compounds.

Scientific Research Applications

(Z)-1,1,1,2,2-pentafluoro-5-(propan-2-ylamino)hex-4-en-3-one has been used in various scientific research applications due to its unique properties. It has been used as a reagent for the synthesis of other organic compounds, such as fluorinated ketones and amides. It has also been used as a catalyst for the synthesis of fluorinated compounds. It has also been used in the synthesis of fluorinated polymers and in the development of new pharmaceuticals.